![molecular formula C6H11N3O3 B6227906 2-{[(cyclopropylcarbamoyl)amino]oxy}acetamide CAS No. 1565687-23-1](/img/new.no-structure.jpg)
2-{[(cyclopropylcarbamoyl)amino]oxy}acetamide
Overview
Description
2-{[(cyclopropylcarbamoyl)amino]oxy}acetamide is a chemical compound with the molecular formula C6H11N3O3 and a molecular weight of 173.2 g/mol. This compound has potential implications in various fields of research and industry due to its unique chemical structure and properties.
Preparation Methods
The synthesis of 2-{[(cyclopropylcarbamoyl)amino]oxy}acetamide involves several steps. One common synthetic route includes the reaction of cyclopropyl isocyanate with hydroxylamine to form the intermediate cyclopropylcarbamoyl hydroxylamine. This intermediate is then reacted with chloroacetic acid to yield the final product, this compound. The reaction conditions typically involve the use of solvents such as dichloromethane and catalysts like triethylamine to facilitate the reactions .
Chemical Reactions Analysis
2-{[(cyclopropylcarbamoyl)amino]oxy}acetamide undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.
Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of reduced amides.
Substitution: The compound can undergo nucleophilic substitution reactions with reagents like sodium hydroxide or potassium carbonate, leading to the formation of substituted derivatives.
Scientific Research Applications
2-{[(cyclopropylcarbamoyl)amino]oxy}acetamide has several scientific research applications, including:
Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.
Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the development of new drugs.
Industry: It is used in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 2-{[(cyclopropylcarbamoyl)amino]oxy}acetamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .
Comparison with Similar Compounds
2-{[(cyclopropylcarbamoyl)amino]oxy}acetamide can be compared with other similar compounds, such as:
2-{[(cyclopropylcarbamoyl)amino]oxy}propionamide: This compound has a similar structure but with a propionamide group instead of an acetamide group.
2-{[(cyclopropylcarbamoyl)amino]oxy}butyramide: This compound has a butyramide group, providing different chemical and biological properties.
2-{[(cyclopropylcarbamoyl)amino]oxy}valeramide: This compound has a valeramide group, offering unique characteristics compared to the acetamide derivative.
Properties
CAS No. |
1565687-23-1 |
|---|---|
Molecular Formula |
C6H11N3O3 |
Molecular Weight |
173.2 |
Purity |
95 |
Origin of Product |
United States |
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